Cas no 1807082-88-7 (Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate)
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate
-
- Inchi: 1S/C12H13BrN2O2/c1-2-17-12(16)5-9-8(6-14)3-4-11(13)10(9)7-15/h3-4H,2,5-6,14H2,1H3
- InChI Key: GWZWKNUVMGISGV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CN)=C(C=1C#N)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 313
- XLogP3: 1.3
- Topological Polar Surface Area: 76.1
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019767-1g |
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate |
1807082-88-7 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate (CAS No. 1807082-88-7): A Comprehensive Overview
Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate (CAS No. 1807082-88-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex molecular structure, presents a unique set of properties and potential applications that make it a subject of interest for scientists and researchers worldwide.
The molecular formula of Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate can be represented as C10H10BNO4. Its structural composition includes a phenyl ring substituted with an amino group, a bromine atom, and a cyano group, along with an acetic acid ethyl ester moiety. This arrangement of functional groups contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in developing novel compounds that can serve as scaffolds for drug discovery. The presence of both electrophilic and nucleophilic centers in Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate allows for diverse chemical transformations, making it a versatile building block for medicinal chemists. Researchers have been exploring its potential in the synthesis of small-molecule inhibitors targeting various biological pathways.
One of the most compelling aspects of Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate is its role in the development of pharmacologically active compounds. The bromine substituent, in particular, provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of biaryl compounds, which are known to exhibit a wide range of biological activities.
The cyano group in the molecule also plays a crucial role in its reactivity. It can be converted into other functional groups such as carboxylic acids or amides through various chemical transformations. This flexibility makes Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate an attractive candidate for the synthesis of peptidomimetics and other bioactive molecules.
Recent studies have highlighted the potential of Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate in the development of compounds with anti-inflammatory and anticancer properties. For instance, researchers have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in inflammatory pathways such as COX-2 and LOX. Additionally, preclinical studies have shown promising results in terms of their ability to induce apoptosis in cancer cell lines.
The acetic acid ethyl ester moiety in the molecule also contributes to its pharmaceutical relevance. Esters are known to be good prodrugs, meaning they can be converted into active pharmacological agents within the body. This property makes Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate a valuable starting material for the development of new drug candidates that can be administered orally or through other non-invasive routes.
In terms of synthetic methodologies, Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate can be synthesized through multiple routes depending on the desired purity and yield. One common approach involves the bromination of a corresponding phenol derivative followed by nucleophilic substitution with cyanide salts. Another method involves the condensation of malonic esters with appropriate aromatic aldehydes under basic conditions.
The use of computational chemistry has also played a significant role in understanding the reactivity and potential applications of Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate. Molecular modeling studies have helped researchers predict the most favorable reaction pathways and optimize synthetic conditions. These computational approaches have been particularly useful in identifying new derivatives with enhanced pharmacological properties.
The safety profile of Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate is another important consideration for researchers and pharmaceutical companies. While this compound is not classified as hazardous or toxic under standard conditions, appropriate handling procedures must be followed to ensure safety during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.
In conclusion, Ethyl 6-amino methyl -3-bromo -2 -cyan o phen yl ace ta te (CAS No. 1807082 -88 -7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key player in the field of medicinal chemistry.
1807082-88-7 (Ethyl 6-aminomethyl-3-bromo-2-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)